2-benzoyl-3-(((2-chlorobenzoyl)oxy)methyl)-7-ethoxyquinoxaline 1-oxide

• IUPAC Name: (3-benzoyl-6-ethoxy-4-oxidoquinoxalin-4-ium-2-yl)methyl 2-chlorobenzoate
• InChI: InChI=1S/C25H19ClN2O5/c1-2-32-17-12-13-20-22(14-17)28(31)23(24(29)16-8-4-3-5-9-16)21(27-20)15-33-25(30)18-10-6-7-11-19(18)26/h3-14H,2,15H2,1H3
• InChI Key: KGUAFVDWCICNLX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(C(=[N+]2[O-])C(=O)C3=CC=CC=C3)COC(=O)C4=CC=CC=C4Cl
• Molecular Formula: C25H19ClN2O5
• Molecular Weight: 462.9 g/mol

Description

2-benzoyl-3-(((2-chlorobenzoyl)oxy)methyl)-7-ethoxyquinoxaline 1-oxide, also known as CQ1, is a synthetic quinoxaline derivative that has been extensively studied for its potential therapeutic applications. CQ1 exhibits a range of biochemical and physiological effects, making it a promising candidate for the development of new drugs. In

Mechanism of Action

The mechanism of action of 2-benzoyl-3-(((2-chlorobenzoyl)oxy)methyl)-7-ethoxyquinoxaline 1-oxide is not fully understood, but it is thought to involve the inhibition of DNA synthesis and cell proliferation. This compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to disrupt the heme detoxification pathway in malaria parasites, leading to their death.
Biochemical and Physiological Effects:
This compound exhibits a range of biochemical and physiological effects. It has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. This compound has also been shown to inhibit the activity of dihydrofolate reductase, an enzyme involved in the synthesis of DNA and RNA. In addition, this compound has been shown to induce oxidative stress and DNA damage in cancer cells.

Advantages and Limitations for Lab Experiments

2-benzoyl-3-(((2-chlorobenzoyl)oxy)methyl)-7-ethoxyquinoxaline 1-oxide has several advantages for lab experiments, including its high purity and stability. It is also relatively easy to synthesize in large quantities. However, this compound has some limitations, including its low solubility in water and its potential toxicity at high doses.

Future Directions

There are several future directions for the study of 2-benzoyl-3-(((2-chlorobenzoyl)oxy)methyl)-7-ethoxyquinoxaline 1-oxide. One area of research is the development of more efficient synthesis methods for this compound and its derivatives. Another area of research is the investigation of the mechanism of action of this compound and its potential use in combination with other drugs. Finally, the potential use of this compound as an antimalarial drug should be further explored, as malaria remains a major global health problem.

Synthesis Methods

The synthesis of 2-benzoyl-3-(((2-chlorobenzoyl)oxy)methyl)-7-ethoxyquinoxaline 1-oxide involves the reaction of 2-ethoxy-3-nitrobenzaldehyde with 2-chlorobenzoyl chloride in the presence of triethylamine. The resulting product is then reacted with benzyl alcohol and sodium borohydride to form the intermediate compound, which is further reacted with 2-bromoethyl benzoate and sodium hydride to yield the final product, this compound. The synthesis method has been optimized to produce high yields of pure this compound.

Scientific Research Applications

2-benzoyl-3-(((2-chlorobenzoyl)oxy)methyl)-7-ethoxyquinoxaline 1-oxide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit antitumor activity against a range of cancer cell lines, including breast, lung, and colon cancer. This compound has also been investigated for its potential use as an antimalarial drug, as it has been shown to inhibit the growth of Plasmodium falciparum, the parasite responsible for malaria.